Cas no 2454202-10-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
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- Potassium (6,6-difluorospiro[3.3]heptan-2-yl)trifluoroborate
- INDEX NAME NOT YET ASSIGNED
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- Inchi: 1S/C7H8BF5.K/c9-7(10)3-6(4-7)1-5(2-6)8(11,12)13;/h1-4H2;/q-1;+1
- InChI Key: GMQDUMFFCIHASI-UHFFFAOYSA-N
- SMILES: [B+3]([C-]1CC2(CC(F)(F)C2)C1)([F-])([F-])[F-].[K+]
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7435931-1mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 1mg |
$88.0 | 2022-02-28 | |
| Enamine | EN300-7435931-2mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 2mg |
$90.0 | 2022-02-28 | |
| Enamine | EN300-7435931-5mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 5mg |
$100.0 | 2022-02-28 | |
| Enamine | EN300-7435931-10mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 10mg |
$126.0 | 2022-02-28 | |
| Enamine | EN300-7435931-20mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 20mg |
$164.0 | 2022-02-28 | |
| Enamine | EN300-7435931-25mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 25mg |
$179.0 | 2022-02-28 | |
| Enamine | EN300-7435931-50mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 50mg |
$252.0 | 2022-02-28 | |
| Enamine | EN300-7435931-100mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 100mg |
$377.0 | 2022-02-28 | |
| Enamine | EN300-7435931-250mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 250mg |
$538.0 | 2022-02-28 | |
| Enamine | EN300-7435931-500mg |
potassium {6,6-difluorospiro[3.3]heptan-2-yl}trifluoroboranuide |
2454202-10-7 | 95.0% | 500mg |
$847.0 | 2022-02-28 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on INDEX NAME NOT YET ASSIGNED
Introduction to Compound with CAS No. 2454202-10-7 and Product Name: INDEX NAME NOT YET ASSIGNED
The compound with the CAS number 2454202-10-7 is a subject of significant interest in the field of chemical and biomedical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, has shown promising potential in various experimental studies, particularly in the domain of pharmacological intervention. The chemical structure and properties of this compound have been meticulously analyzed to understand its mechanisms of action and potential therapeutic applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 2454202-10-7 with biological targets with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various pathological conditions. The molecular framework of INDEX NAME NOT YET ASSIGNED includes functional groups that are known to participate in hydrogen bonding and hydrophobic interactions, which are crucial for its binding affinity and specificity.
In vitro experiments have demonstrated that 2454202-10-7 can modulate the activity of key signaling pathways associated with inflammation, cell proliferation, and apoptosis. These findings are particularly relevant in the context of developing novel therapeutic strategies for chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The compound's ability to interact with multiple targets suggests a multitargeted approach, which could enhance its efficacy and reduce the likelihood of resistance development.
One of the most intriguing aspects of INDEX NAME NOT YET ASSIGNED is its stability under various physiological conditions. This stability is essential for its formulation into drug candidates that can be administered orally or via other routes. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at doses relevant to therapeutic use, although further studies are needed to fully assess its safety profile.
The synthesis of 2454202-10-7 has been optimized to ensure high yield and purity, making it feasible for large-scale production. Advanced synthetic methodologies have been employed to construct its complex molecular architecture efficiently. These methods include catalytic reactions, cross-coupling techniques, and protective group strategies, which are standard practices in modern organic synthesis.
Current research is focused on exploring the pharmacokinetic properties of INDEX NAME NOT YET ASSIGNED. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its bioavailability and potential side effects. Preclinical studies are underway to investigate these aspects, which will provide valuable data for future clinical trials.
The potential applications of 2454202-10-7 extend beyond traditional therapeutic areas. For instance, its ability to interact with biological membranes suggests possible uses in drug delivery systems. By modifying its chemical properties, researchers aim to develop formulations that can target specific tissues or cells, thereby improving treatment outcomes.
Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating the findings from laboratory research into clinical practice. The compound's promising characteristics make it a valuable candidate for further investigation under rigorous scientific scrutiny. As more data becomes available, the scientific community will be better positioned to assess its full potential and develop innovative treatments based on its unique properties.
In conclusion, the compound with CAS number 2454202-10-7, referred to as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in chemical and biomedical research. Its structural features, biological activities, and synthetic feasibility make it a compelling candidate for further exploration. Continued research efforts will be crucial in unlocking its full therapeutic potential and bringing new treatments to patients worldwide.
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